Benzeneacetamide,4-[(6,7-dimethoxy-4-quinazolinyl)oxy]-n-[5-(dimethylamino)-2-pyridinyl]-2-methoxy-

• Molecular Formula: C26H27N5O5
• Molecular Weight: 489.5 g/mol
• IUPAC Name: 2-[4-(6,7-dimethoxyquinazolin-4-yl)oxy-2-methoxyphenyl]-N-[5-(dimethylamino)pyridin-2-yl]acetamide
• InChI: InChI=1S/C26H27N5O5/c1-31(2)17-7-9-24(27-14-17)30-25(32)10-16-6-8-18(11-21(16)33-3)36-26-19-12-22(34-4)23(35-5)13-20(19)28-15-29-26/h6-9,11-15H,10H2,1-5H3,(H,27,30,32)
• InChI Key: QJUNRFKAOFLYEJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CN=C(C=C1)NC(=O)CC2=C(C=C(C=C2)OC3=NC=NC4=CC(=C(C=C43)OC)OC)OC

Description

Benzeneacetamide,4-[(6,7-dimethoxy-4-quinazolinyl)oxy]-n-[5-(dimethylamino)-2-pyridinyl]-2-methoxy- is a useful research compound. Its molecular formula is C26H27N5O5 and its molecular weight is 489.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N-(5-dimethylaminopyridin-2-yl)-2-(4-hydroxy-2-methoxyphenyl) acetamide (0.111 g), 4-chloro-6,7-dimethoxyquinazoline (0.075 g), potassium carbonate (0.2 g) and DMA (2 ml) was stirred and heated to 140° C. in a microwave oven for 20 minutes. The reaction mixture was purified by preparative HPLC using a Waters ‘β Basic Hypersil’ reversed-phase column (5 microns silica, 30 mm diameter, 250 mm length) and decreasingly polar mixtures of water (containing 0.2% ammonium carbonate) and acetonitrile as eluent. There was thus obtained the title compound (0.137 g); 1H NMR: (CDCl3) 2.92 (s, 6H), 3.75 (s, 2H), 3.91 (s, 3H), 4.07 (s, 3H), 4.08 (s, 3H), 6.86 (s, 1H), 6.88 (m, 1H), 7.10 (m, 1H), 7.33 (s, 1H), 7.41 (d, 1H), 7.55 (s, 1H), 7.73 (d, 1H), 8.09 (d, 1H), 8.16 (br s, 1H), 8.64 (s, 1H); Mass Spectrum: M+H+ 490.